Cas no 105728-23-2 (DL-trans-Decahydroquinoline)

DL-trans-Decahydroquinoline structure
DL-trans-Decahydroquinoline structure
Product Name:DL-trans-Decahydroquinoline
CAS No:105728-23-2
MF:C9H17N
MW:139.23798251152
CID:126820
PubChem ID:66078
Update Time:2025-04-18

DL-trans-Decahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • DL-trans-Decahydroquinoline
    • (4aR,8aS)-decahydroquinoline
    • 212-189-9
    • Quinoline, decahydro-, trans-
    • D90133
    • trans-Decahydroquinoline, 97%
    • 767-92-0
    • Quinoline, decahydro-, (4aR,8aS)-rel-
    • EINECS 212-189-9
    • POTIYWUALSJREP-BDAKNGLRSA-N
    • DTXSID60883351
    • CS-0210524
    • rel-(4aR,8aS)-Decahydroquinoline
    • EN300-7322836
    • trans-Decahydroquinoline
    • NS00042126
    • trans-decahydroquino-line
    • 105728-23-2
    • Q63398679
    • (4aR,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline
    • SCHEMBL90804
    • MFCD00137755
    • 1119900-30-9
    • AKOS006345941
    • rac-(4aR,8aS)-decahydroquinoline
    • Decahydroquinoline, (E)-
    • Inchi: 1S/C9H17N/c1-2-6-9-8(4-1)5-3-7-10-9/h8-10H,1-7H2/t8-,9+/m1/s1
    • InChI Key: POTIYWUALSJREP-BDAKNGLRSA-N
    • SMILES: N1CCC[C@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 139.13621
  • Monoisotopic Mass: 139.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2

Experimental Properties

  • Density: 0.9610
  • Melting Point: 48°C
  • Boiling Point: 245.24°C (rough estimate)
  • Flash Point: 68.3°C
  • Refractive Index: 1.4692 (estimate)
  • PSA: 12.03

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